4-ethoxy-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C17H28N2O4S/c1-3-23-16-4-6-17(7-5-16)24(20,21)18-14-15-8-10-19(11-9-15)12-13-22-2/h4-7,15,18H,3,8-14H2,1-2H3
• InChI Key: GBOCHHULMSDLMT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CCOC
• Molecular Formula: C17H28N2O4S
• Molecular Weight: 356.5 g/mol

Description

4-ethoxy-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as EPPS and has been studied extensively for its ability to interact with biological systems.

Scientific Research Applications

Potential Applications in Preventing Cerebral Vasospasm

• Endothelin Receptor Antagonists : Studies on endothelin (ET) receptor antagonists, like bosentan and PD155080, have shown effectiveness in preventing subarachnoid hemorrhage (SAH)-induced delayed cerebral vasospasm in animal models. These compounds function by inhibiting the constriction of blood vessels, which is crucial for preventing complications following hemorrhagic strokes (Zuccarello et al., 1996).

Applications in HIV Prevention

• CCR5 Antagonists : Research into CCR5 antagonists has identified methylbenzenesulfonamide derivatives as potential agents for preventing human HIV-1 infection. This suggests that compounds with a benzenesulfonamide structure could be useful in developing new therapies for viral infections (Cheng De-ju, 2015).

Role in Cognitive Enhancement

• 5-HT6 Receptor Antagonists : Compounds such as SB-399885 have been explored for their potential in enhancing cognitive functions, including improving learning and memory in aged rats, suggesting a possible avenue for treating cognitive deficits associated with aging or neurodegenerative diseases (Hirst et al., 2006).

Applications in Cancer Treatment

• Photosensitizers in Photodynamic Therapy : Novel compounds like zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been developed for their high singlet oxygen quantum yield, making them suitable as photosensitizers in photodynamic therapy (PDT) for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Corrosion Inhibition

• Corrosion Inhibitors : Piperidine derivatives have been evaluated for their efficacy in preventing corrosion of iron, indicating the utility of such compounds in industrial applications to protect metals against corrosion (Kaya et al., 2016).